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Compound of Interest

Compound Name: E6801

CAS No.: 528859-04-3

Cat. No.: B1671027

Get Quote

Disclaimer: The chemical identifier "E6801" is not standard. This guide provides safety

information for two possible interpretations: 6801 MULTILEC® Industrial Oil, a hydrocarbon-

based lubricant, and Tetrachloroethylene, a hazardous solvent found in a similarly named

product, "E-6800." Always verify the chemical identity using the manufacturer's Safety Data

Sheet (SDS) before handling.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal plans for laboratory, research, and drug development

professionals.

Section 1: Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure to hazardous chemicals. The required level of

protection depends on the specific chemical and the nature of the task.

PPE for 6801 MULTILEC® Industrial Oil
This product is a combustible industrial oil. While it has low volatility, prolonged contact can

cause skin irritation.
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Recommended PPE:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

PPE for Tetrachloroethylene
Tetrachloroethylene is a hazardous substance that is a potential carcinogen and can cause

serious health effects upon exposure.[3]

Recommended PPE:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Section 2: Experimental Protocols and Handling
Adherence to proper handling procedures is essential for maintaining a safe laboratory

environment.
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Handling 6801 MULTILEC® Industrial Oil
Ventilation: Use in a well-ventilated area.[1]

Hygiene: Wash hands thoroughly with soap and water after handling.[1] Launder

contaminated clothing separately.[1]

Spills: In case of a spill, contain the material using sand, earth, or vermiculite.[1] Collect the

absorbed material into a labeled container for disposal.[1] The spill area will be slippery.[1]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials and

ignition sources.[1] Keep containers sealed when not in use.[1]

Handling Tetrachloroethylene
Ventilation: Always handle in a chemical fume hood or with local exhaust ventilation.

Hygiene: Avoid contact with skin, eyes, and clothing.[7] Wash hands thoroughly after

handling.[6]

Spills: For small spills, absorb with an inert material (e.g., vermiculite, dry sand) and place in

a sealed container for disposal.[6][8] Do not wash spills into the sewer.[6]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible materials such as strong bases, alkali metals, and oxidizing agents.[9]

Section 3: Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

comply with regulations.

Disposal of 6801 MULTILEC® Industrial Oil
Waste Oil: This material may be recycled if it has not been contaminated.[1]

Contaminated Materials: Absorbent materials used for spill cleanup should be collected in a

labeled, sealed container for disposal.[1]

Regulations: Dispose of waste in accordance with local, state, and federal regulations.[2]
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Disposal of Tetrachloroethylene
Hazardous Waste: Tetrachloroethylene and materials contaminated with it are considered

hazardous waste.[6][8]

Containers: Collect all waste in clearly labeled, sealed, and chemically compatible

containers.

Disposal Methods: Disposal options include incineration with an acid scrubber to remove

haloacids.[8] Land disposal is generally prohibited.[8]

Regulations: All disposal must be conducted through a licensed hazardous waste disposal

facility in accordance with all applicable regulations.

Section 4: Quantitative Data
Physical and Chemical Properties of 6801 MULTILEC®
Industrial Oil

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Physical and Chemical Properties of
Tetrachloroethylene
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Section 5: Workflow Diagrams
The following diagrams illustrate the safe handling workflow for hazardous chemicals.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Safe Chemical Handling Workflow
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for E6801].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671027#personal-protective-equipment-for-
handling-e6801]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1671027#personal-protective-equipment-for-handling-e6801
https://www.benchchem.com/product/b1671027#personal-protective-equipment-for-handling-e6801
https://www.benchchem.com/product/b1671027#personal-protective-equipment-for-handling-e6801
https://www.benchchem.com/product/b1671027#personal-protective-equipment-for-handling-e6801
https://www.benchchem.com/product/b1671027?utm_src=pdf-bulk
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

